![molecular formula C19H13F3N2O3S B2439417 Methyl 4-(2-(3-(trifluoromethyl)benzamido)thiazol-4-yl)benzoate CAS No. 477539-09-6](/img/structure/B2439417.png)
Methyl 4-(2-(3-(trifluoromethyl)benzamido)thiazol-4-yl)benzoate
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Overview
Description
Methyl 4-(2-(3-(trifluoromethyl)benzamido)thiazol-4-yl)benzoate is a chemical compound that belongs to the class of thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agrochemistry, and material science.
Scientific Research Applications
Fluorescence Studies and Molecular Aggregation
Spectroscopic Analysis and Fluorescence : Studies on similar thiazole derivatives, like 4-(5-(methylamino-1,3,4-thiadiazol-2-yl))benzene-1,3-diol, have shown interesting fluorescence effects that vary with pH. These effects are attributed to molecular aggregation factors and charge transfer effects, highlighting the potential for these compounds in fluorescence-based applications (Matwijczuk et al., 2018).
Gelation Behavior and Supramolecular Chemistry
Supramolecular Gelators : N-(thiazol-2-yl) benzamide derivatives have been investigated for their gelation properties, revealing the influence of methyl functionality and non-covalent interactions on gel formation. This suggests potential applications in materials science for creating stable gels with specific properties (Yadav & Ballabh, 2020).
Anticancer Activity
Anticancer Evaluations : Novel quinuclidinone derivatives, including (Z)-4-(3-oxoquinuclidin-2-ylidene) benzamides and (Z)-4-((3-oxoquinuclidin-2-ylidene)methyl)benzoates, have shown potential anti-proliferative effects against human leukemic cells, indicating possible research applications in cancer therapeutics (Soni et al., 2015).
Drug Discovery Building Blocks
Hydroxy-Substituted Derivatives : The synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives has been explored, providing new building blocks for drug discovery. This underscores the utility of such compounds in the development of novel therapeutics (Durcik et al., 2020).
Mechanism of Action
Target of Action
It is known that thiazole derivatives can play an important role in the regulation of central inflammation .
Mode of Action
Thiazole derivatives have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects
Biochemical Pathways
Thiazole derivatives are known to impact a variety of biological pathways due to their diverse biological activities .
Result of Action
It has been suggested that compounds with similar structures possess moderate to good herbicidal activities when fluorine-containing phenyl groups are introduced into molecular structures .
properties
IUPAC Name |
methyl 4-[2-[[3-(trifluoromethyl)benzoyl]amino]-1,3-thiazol-4-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13F3N2O3S/c1-27-17(26)12-7-5-11(6-8-12)15-10-28-18(23-15)24-16(25)13-3-2-4-14(9-13)19(20,21)22/h2-10H,1H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMYXVKWUXFMCJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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